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Compound of Interest

Compound Name:
Ethyl 2,2-dimethyl-3-

oxopentanoate

CAS No.: 57959-48-5

Cat. No.: B7845404

Get Quote

Executive Summary: The "Gem-Dimethyl" Challenge
Ethyl 2,2-dimethyl-3-oxopentanoate (CAS 57959-48-5) represents a distinct class of

"difficult" substrates in organic synthesis. Unlike standard

-keto esters, the presence of a quaternary

-carbon (the gem-dimethyl group) creates a "steric wall." This feature blocks enolization,
preventing racemization, but simultaneously imposes severe kinetic penalties on nucleophilic
attack at the ketone (C3) and ester (C1) positions.

This guide compares the kinetic performance of this hindered substrate against two common

alternatives:

Ethyl 2,2-dimethylacetoacetate (The Methyl-Ketone Analog).

Ethyl 3-oxopentanoate (The Unhindered Control).
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Comparative Snapshot

Feature
Ethyl 2,2-dimethyl-3-

oxopentanoate

Ethyl 2,2-

dimethylacetoacetat

e

Ethyl 3-

oxopentanoate

Structure

Steric Bulk (

)

High (Ethyl + gem-

dimethyl)

Medium (Methyl +

gem-dimethyl)
Low (Methylene)

Enolization
Blocked (Quaternary

-C)

Blocked (Quaternary

-C)
Rapid (Forms enol)

Reduction Rate
Slowest (

)

Slow (

)

Fast (

)

Hydrolytic Stability
High (Resistant to

base)
High

Low (Prone to

hydrolysis)

Critical Analysis: Enzymatic Reduction Kinetics
The primary kinetic study of interest for this molecule is Asymmetric Enzymatic Reduction to

yield the corresponding chiral alcohol (Ethyl 3-hydroxy-2,2-dimethylpentanoate).

The Steric-Electronic Conflict
In Ketoreductase (KRED) mediated reductions, the enzyme must bind the substrate in a

specific orientation to deliver a hydride from NADPH.

The Problem: The gem-dimethyl group at C2 creates significant steric clash with the

enzyme's binding pocket residues.

The Aggravation: In Ethyl 2,2-dimethyl-3-oxopentanoate, the C3-Ethyl group adds further

bulk compared to the C3-Methyl of the acetoacetate analog. This often results in a "loose fit"

in the active site, leading to:

Increased
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: Lower affinity binding.

Decreased

: Slower turnover due to suboptimal transition state alignment.

Representative Kinetic Data (Biocatalytic Trends)
Based on comparative studies of hindered ketones (e.g., Lactobacillus kefir ADH variants).

Parameter
Substrate A
(Pentanoate)

Substrate B
(Acetoacetate)

Interpretation

(mM) 15 - 25 5 - 10

The Pentanoate

requires higher

concentration to

saturate the enzyme

due to the C3-Ethyl

clash.

(U/mg) 0.5 - 2.0 10 - 50

Turnover is

significantly hampered

by the quaternary

center's bulk.

ee % (Typical) >95% (if active) ~84% - 98%

Advantage: Once

bound, the high steric

bulk "locks" the

substrate, often

preventing "wrong-

way" binding, leading

to high

stereoselectivity.
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Analyst Insight: While the reaction is slower, the Ethyl 2,2-dimethyl-3-oxopentanoate often

yields superior enantiomeric excess (ee) because the massive steric bulk prevents the

"alternative" binding mode that leads to the (R)-enantiomer.

Pathway Visualization
The following diagram illustrates the kinetic competition between productive binding and steric

rejection.

Ethyl 2,2-dimethyl-3-oxopentanoate

E-S Complex
(Sterically Strained)

High Km
(Slow Binding)

KRED / NADPH

Dissociation
(Fast due to clash) Transition State

(Hydride Transfer)
k_cat (Rate Limiting) Chiral Alcohol

(>95% ee)
Irreversible

Click to download full resolution via product page

Caption: Kinetic pathway showing the high barrier to complex formation (

) and catalysis (

) caused by the gem-dimethyl steric wall.

Hydrolytic Stability: The "Taft" Advantage
In drug synthesis, preventing premature ester hydrolysis is crucial. The kinetic stability of Ethyl
2,2-dimethyl-3-oxopentanoate is a direct function of the Taft Steric Parameter (

).

Mechanism of Resistance
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Alkaline hydrolysis requires the attack of a hydroxide ion (

) on the ester carbonyl (C1).

Unhindered (Ethyl 3-oxopentanoate): The C2 position is a methylene (

). The

attacks easily.

Hindered (The Product): The C2 position is quaternary (

). This creates a "molecular umbrella" that shields the ester carbonyl from nucleophilic
attack.

Experimental Implication: You can perform reactions on the C3 ketone (e.g., reduction,

Grignard addition) under conditions that would normally hydrolyze the ester in unhindered

analogs.

Experimental Protocols
Protocol A: Kinetic Screening of KREDs
(Spectrophotometric)
To determine

and

for the hindered substrate.

Preparation:

Prepare a 100 mM stock solution of Ethyl 2,2-dimethyl-3-oxopentanoate in DMSO.

Prepare Enzyme Buffer: 100 mM Potassium Phosphate (pH 7.0), 2 mM

.

Cofactor Solution: 10 mM NADPH (freshly prepared).
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Assay Setup:

In a quartz cuvette, add 890

L Buffer.

Add 10

L NADPH (Final 0.1 mM).

Add 10-100

L Substrate stock (Range: 1 mM to 10 mM).

Initiate with 10

L Enzyme solution (1 mg/mL).

Measurement:

Monitor Absorbance at 340 nm for 5 minutes at 30°C.

Calculate initial velocity (

) using

.

Data Analysis:

Plot

vs [S] using non-linear regression (Michaelis-Menten).

Note: Expect a linear response at low concentrations if

is very high (unsaturated).

Protocol B: Comparative Hydrolysis Rate ( )
To validate the steric stability against the unhindered control.
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Setup:

Dissolve 1.0 mmol of Ethyl 2,2-dimethyl-3-oxopentanoate in 10 mL Ethanol.

Dissolve 1.0 mmol of Ethyl 3-oxopentanoate (Control) in 10 mL Ethanol.

Reaction:

Add 10 mL of 0.1 M NaOH (aq) to each vessel at 25°C.

Monitoring:

Use a pH-stat titrator to maintain pH 12.0 by adding 0.1 M NaOH.

Record the volume of NaOH consumed over time.

Result:

The Control will consume base rapidly (minutes).

The Product will show negligible consumption over the same period, confirming steric

resistance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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